Cas no 1694270-76-2 (3-(3-bromothiophen-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: 3-(3-bromothiophen-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 1694270-76-2
• MF: C₁₀H₁₁BrO₂S
• MW: 275.162141084671
• CID: 6006017
• PubChem ID: 130488317
• Update Time: 2025-06-14

3-(3-bromothiophen-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromothiophen-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid
• EN300-1911549
• 1694270-76-2

• Inchi： 1S/C10H11BrO2S/c1-10(2)6(7(10)9(12)13)8-5(11)3-4-14-8/h3-4,6-7H,1-2H3,(H,12,13)
• InChI Key： WKGYUAFANVCWLM-UHFFFAOYSA-N
• SMILES： BrC1C=CSC=1C1C(C(=O)O)C1(C)C

Computed Properties

• Exact Mass: 273.96631g/mol
• Monoisotopic Mass: 273.96631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 65.5Ų

Additional information on 3-(3-bromothiophen-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid

Comprehensive Overview of 3-(3-bromothiophen-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 1694270-76-2)

3-(3-bromothiophen-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 1694270-76-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique cyclopropane core and bromothiophene moiety, serves as a versatile intermediate in the synthesis of biologically active molecules. Its structural features make it particularly valuable for drug discovery, where heterocyclic compounds and carboxylic acid derivatives are frequently explored for their therapeutic potential.

In recent years, the demand for high-purity intermediates like 3-(3-bromothiophen-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid has surged, driven by advancements in small-molecule drug development and precision agriculture. Researchers are increasingly focusing on structure-activity relationships (SAR) to optimize the efficacy of such compounds. The presence of a bromine atom in the thiophene ring enhances its reactivity, enabling selective cross-coupling reactions, a topic frequently searched in organic synthesis forums and academic databases.

From an industrial perspective, CAS No. 1694270-76-2 is often discussed in the context of scalable synthesis and green chemistry. With growing environmental concerns, chemists are exploring catalytic methods and solvent-free reactions to produce this compound sustainably. This aligns with the broader trend of eco-friendly chemical manufacturing, a hot topic in patent literature and industry reports.

The compound’s physicochemical properties, such as solubility and stability, are critical for its application in formulation science. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to ensure its purity, a subject of high interest in quality control circles. Additionally, its potential as a building block for functional materials has sparked curiosity in materials science communities, particularly for organic electronics and catalysis.

In summary, 3-(3-bromothiophen-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 1694270-76-2) exemplifies the intersection of medicinal chemistry, process optimization, and sustainable innovation. Its multifaceted applications and relevance to contemporary research trends ensure its continued prominence in scientific discourse.